2-(benzylamino)-N-(3,5-dimethylphenyl)-2-thioxoacetamide

• IUPAC Name: 2-(benzylamino)-N-(3,5-dimethylphenyl)-2-sulfanylideneacetamide
• InChI: InChI=1S/C17H18N2OS/c1-12-8-13(2)10-15(9-12)19-16(20)17(21)18-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: DWTXTHXWMBFBKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(=S)NCC2=CC=CC=C2)C
• Molecular Formula: C17H18N2OS
• Molecular Weight: 298.4 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(Benzylamino)-N-(3,5-dimethylphenyl)-2-thioxoacetamide, also known as BDPTA, is a synthetic compound belonging to the class of thioxoacetamides. It is a small molecule that has been studied for its potential applications in the fields of pharmacology and biochemistry. BDPTA has been used in various scientific research studies, such as those involving the study of drug metabolism and the development of new drugs.

Scientific Research Applications

Corrosion Inhibitors

Benzothiazole derivatives, related to the compound of interest, have been investigated for their potential as corrosion inhibitors. These derivatives showed promising results as corrosion inhibitors for carbon steel in acidic environments. The study highlights the derivatives' ability to offer extra stability and higher inhibition efficiencies against steel corrosion compared to previously reported inhibitors from the benzothiazole family. The inhibitors can adsorb onto surfaces through both physical and chemical means, providing a protective layer against corrosion (Hu et al., 2016).

TMEM16A Inhibition

Substituted 2-acylaminocycloalkylthiophene-3-carboxylic acid arylamides have been identified as inhibitors of the Transmembrane Protein 16A (TMEM16A), a calcium-activated chloride channel. These inhibitors could be relevant for treating disorders related to epithelial fluid and mucus secretion, hypertension, asthma, and potentially cancer. The study discusses the synthesis and analysis of these inhibitors, highlighting their potency and metabolic stability (Truong et al., 2017).

Acidity Constants Determination

Research on newly synthesized benzothiazole and imidazole derivatives, closely related to the compound of interest, focused on determining their acidity constants (pKa). These studies are crucial for understanding the compounds' behavior in different pH environments, which is essential for their application in chemical and pharmaceutical research (Duran & Canbaz, 2013).

Antimicrobial Activity

A series of 2-arylamino-2-thioxoacetamides, similar in structure to the compound of interest, were tested against Mycobacterium tuberculosis and M. kansasii. The study provided insights into the structure-activity relationships and evaluated the antimycobacterial profile of these compounds, indicating their potential as therapeutic agents against bacterial infections (Waisser et al., 1993).